Cas no 1207016-07-6 (3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethyl-1,4-dihydroquinolin-4-one
• CAS No: 1207016-07-6
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5392773
• Update Time: 2025-11-01

3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethyl-4(1H)-quinolinone
• 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C21H19N3O4/c1-12-5-7-16-14(9-12)19(25)15(11-24(16)2)21-22-20(23-28-21)13-6-8-17(26-3)18(10-13)27-4/h5-11H,1-4H3
• InChI Key： RDAQSXPADXAYNM-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C)C=C2)C(=O)C(C2ON=C(C3=CC=C(OC)C(OC)=C3)N=2)=C1

Computed Properties

• Exact Mass: 377.138
• Monoisotopic Mass: 377.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7A^2

Experimental Properties

• Density: 1.266±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.7±60.0 °C(Predicted)
• pka: 1.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethyl-1,4-dihydroquinolin-4-one

Introduction to 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethyl-1,4-dihydroquinolin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1207016-07-6, formally known as 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethyl-1,4-dihydroquinolin-4-one, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This heterocyclic molecule has garnered attention due to its unique structural framework and potential pharmacological applications. The presence of multiple pharmacophoric elements, including a 1,4-dihydroquinolinone core, a 1,2,4-oxadiazole moiety, and an electron-rich 3,4-dimethoxyphenyl group, positions this compound as a promising candidate for further investigation in drug discovery.

In recent years, the development of novel therapeutic agents has been significantly influenced by the exploration of complex molecular architectures. The 1,6-dimethyl-1,4-dihydroquinolin-4-one scaffold is particularly noteworthy for its role in various bioactive molecules. Its ability to modulate biological pathways makes it a valuable building block for designing compounds with enhanced binding affinity and selectivity. The incorporation of the 1,2,4-oxadiazole ring further enhances the compound's potential by introducing additional hydrogen bonding capabilities and electronic properties that can be exploited in rational drug design.

The 3-(3,4-dimethoxyphenyl) substituent adds another layer of complexity to the molecule. This aromatic group not only contributes to the overall lipophilicity but also introduces methoxy groups that can participate in hydrogen bonding interactions with biological targets. Such features are particularly relevant in the context of contemporary drug discovery efforts aimed at achieving high specificity and efficacy. The combination of these structural elements suggests that this compound may exhibit multifaceted interactions with biological systems.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize synthetic routes and predict pharmacokinetic properties with greater accuracy. The CAS no. 1207016-07-6 identifier ensures that researchers can reliably access and reference this compound in their studies. This level of standardization is crucial for collaborative research and for ensuring reproducibility across different laboratories.

One of the most compelling aspects of this molecule is its potential application in addressing complex diseases. The 1,4-dihydroquinolinone core has been implicated in various pharmacological actions, including anti-inflammatory and anticancer effects. By leveraging this scaffold and modifying it with functional groups such as the 1,2,4-oxadiazole and 3-(3,4-dimethoxyphenyl) moiety, researchers aim to develop compounds that can interact selectively with disease-relevant targets. Preliminary studies suggest that derivatives of this class may exhibit inhibitory activity against enzymes involved in signal transduction pathways critical for disease progression.

The synthesis of such complex molecules requires meticulous attention to detail to ensure high yields and purity. Modern synthetic methodologies often involve multi-step processes that require careful optimization to minimize side reactions. Advances in catalytic systems have also enabled more efficient transformations, reducing the environmental impact of synthetic protocols. The development of green chemistry principles further underscores the importance of sustainable approaches in pharmaceutical synthesis.

In the context of drug discovery pipelines, compounds like 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,6-dimethyl-1,4-dihydroquinolin-4-one serve as valuable intermediates for generating libraries of bioactive molecules. High-throughput screening (HTS) techniques have become increasingly sophisticated, allowing researchers to rapidly assess the biological activity of large collections of compounds. The integration of HTS with structure-based drug design has accelerated the identification of lead candidates for further development.

The role of computational modeling in understanding molecular interactions cannot be overstated. Techniques such as molecular dynamics (MD) simulations and quantum mechanical calculations provide insights into how these compounds interact with biological targets at an atomic level. This information is instrumental in guiding medicinal chemists toward designing molecules with improved pharmacological profiles. The ability to predict binding affinities and metabolic stability preclinically significantly reduces the risk associated with experimental trials.

As research continues to evolve, interdisciplinary approaches are becoming increasingly prevalent. Collaboration between chemists, biologists, and computer scientists has led to innovative strategies for drug development. For instance，the use of artificial intelligence (AI) algorithms to analyze vast datasets has revolutionized the way new compounds are designed and prioritized. These tools can identify patterns and relationships that might not be apparent through traditional experimental methods alone.

The future prospects for this class of compounds remain promising as new synthetic methodologies are developed and our understanding of biological systems deepens。The integration of genomics、proteomics、and metabolomics data into drug discovery efforts will further refine our ability to identify targets amenable to intervention。Compounds like CAS no. 1207016-07-6 exemplify how structural complexity can be leveraged to develop novel therapeutic agents capable of addressing unmet medical needs。